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Compound of Interest

Compound Name: 2-Methoxy-6,8-dimethylquinoline

CAS No.: 861581-28-4

Cat. No.: B1425152

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-6,8-dimethylquinoline
(CAS No. 861581-28-4), a substituted quinoline of interest to researchers in medicinal

chemistry and drug discovery. Due to the limited specific data available in public literature for

this particular compound, this guide synthesizes information from analogous structures and

established chemical principles to present a robust scientific narrative. We will explore its

physicochemical properties, propose a viable synthetic pathway, predict its spectroscopic

characteristics, and discuss its potential applications based on the well-documented biological

activities of the quinoline scaffold. This document is intended to serve as a foundational

resource for scientists and professionals working with novel heterocyclic compounds.

Introduction to the Quinoline Scaffold
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent

heterocyclic scaffold in numerous natural products and synthetic compounds with significant

biological activities.[1] Since the isolation of quinine from Cinchona bark in 1820, quinoline

alkaloids have been at the forefront of drug development, most notably in the fight against
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malaria.[1] The versatility of the quinoline core allows for extensive functionalization, leading to

a wide spectrum of pharmacological properties, including antitumor, antibacterial, antifungal,

antiviral, and anti-inflammatory activities.[1][2]

Methoxy and methyl substitutions on the quinoline ring, as seen in 2-Methoxy-6,8-
dimethylquinoline, can significantly influence the molecule's physicochemical properties such

as lipophilicity and metabolic stability, which are critical for its pharmacokinetic and

pharmacodynamic profile.[3][4] Methoxy-substituted quinolines, for instance, have been

investigated as potential P-glycoprotein inhibitors, which could play a role in overcoming

multidrug resistance in cancer.[5] This guide will delve into the specific attributes of 2-Methoxy-
6,8-dimethylquinoline, providing a scientifically grounded perspective on its chemistry and

potential.

Physicochemical Properties
While extensive experimental data for 2-Methoxy-6,8-dimethylquinoline is not readily

available, we can summarize its basic identifiers and predict key properties based on its

structure and data from analogous compounds.
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Property Value Source

CAS Number 861581-28-4 [Source]

Molecular Formula C₁₂H₁₃NO [Source]

Molecular Weight 187.24 g/mol [Source]

Appearance
Predicted: Off-white to yellow

solid
Inferred

Melting Point Not available

Boiling Point Not available

Solubility
Predicted: Soluble in organic

solvents like methanol, DMSO
Inferred

pKa
Predicted: ~4-5 (as a weak

base)
Inferred

logP
Predicted: ~2.5-3.5

(moderately lipophilic)
Inferred

Note: Predicted values are based on the general properties of substituted quinolines and

should be confirmed experimentally.[3]

Proposed Synthetic Pathway
A plausible and efficient synthesis of 2-Methoxy-6,8-dimethylquinoline can be envisioned

through a multi-step process, likely commencing with a substituted aniline to construct the

quinoline core, followed by functional group manipulations. A common and versatile approach

involves the synthesis of a 2-chloroquinoline intermediate, which can then be converted to the

desired 2-methoxy derivative.

Diagram of the Proposed Synthetic Pathway
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3,5-Dimethylaniline 2-Chloro-6,8-dimethylquinoline

 Doebner-von Miller Reaction
(or similar quinoline synthesis)

followed by chlorination 2-Methoxy-6,8-dimethylquinoline

 Nucleophilic Aromatic Substitution
(Sodium Methoxide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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